Cas no 2102412-77-9 ((6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 2102412-77-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD30749396
• CID: 4637280
• PubChem ID: 129605395
• Update Time: 2025-07-09

(6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• AKOS037644577
• DTXSID801206033
• AS-54016
• MFCD30749396
• P17404
• 5-Azaspiro[2.4]heptane-6-carboxylic acid, 4-oxo-, (6S)-
• CS-0053123
• (S)-4-Oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• 2102412-77-9

• MDL： MFCD30749396
• Inchi： 1S/C7H9NO3/c9-5(10)4-3-7(1-2-7)6(11)8-4/h4H,1-3H2,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： LFYFIPUSMXSACI-BYPYZUCNSA-N
• SMILES： C1C2(C[C@@H](C(O)=O)NC2=O)C1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid

(6S)-4-Oxo-5-Azaspiro[2.4]Heptane-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS number 2102412-77-9, known as (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[2.4]heptane framework is particularly intriguing due to its unique structural properties, which contribute to its diverse applications in drug design and chemical synthesis.

Recent studies have highlighted the potential of (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid as a precursor for the development of novel bioactive molecules. Its structure, featuring an oxo group at position 4 and a carboxylic acid moiety at position 6, provides a versatile platform for functionalization. Researchers have explored its ability to act as a building block for peptide-like structures, which are crucial in the design of therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of this compound, specifically the (6S) configuration, plays a pivotal role in its biological activity. Stereoisomerism is a critical factor in drug design, as it can significantly influence the molecule's interaction with biological targets. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, ensuring its reliability in preclinical studies.

From a synthetic perspective, the preparation of (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid involves a series of carefully orchestrated reactions. The synthesis typically begins with the construction of the spiro core, followed by functional group transformations to introduce the oxo and carboxylic acid groups. These steps require precise control over reaction conditions to achieve high yields and maintain stereochemical integrity.

In terms of applications, this compound has shown promise in medicinal chemistry as a scaffold for developing inhibitors of key enzymes involved in disease pathways. For instance, its ability to mimic certain secondary structures found in peptides makes it an attractive candidate for designing molecules that can modulate protein-protein interactions—a challenging yet highly rewarding area in drug discovery.

Moreover, computational studies using molecular modeling techniques have provided valuable insights into the binding modes of (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid with target proteins. These studies have revealed that the compound's unique geometry allows for favorable interactions with specific binding pockets, enhancing its potential as a lead compound for drug development.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for this compound to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

In conclusion, (6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a promising molecule for future therapeutic interventions.